Cas no 2228338-42-7 (N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine
• CAS No: 2228338-42-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5978445
• PubChem ID: 165857902
• Update Time: 2025-05-23

N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine
• N-[(3-ethoxy-4-methoxyphenyl)methyl]-N-methylhydroxylamine
• 2228338-42-7
• EN300-1815766

• Inchi： 1S/C11H17NO3/c1-4-15-11-7-9(8-12(2)13)5-6-10(11)14-3/h5-7,13H,4,8H2,1-3H3
• InChI Key： UAFZYTHLLWZWCI-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CN(C)O)OC

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.9Ų

Additional information on N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine

Professional Introduction to N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 2228338-42-7)

N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228338-42-7, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and synthetic chemistry. The presence of both ethoxy and methoxy substituents on the phenyl ring, combined with the hydroxylamine functional group, imparts distinct reactivity and solubility characteristics that make it a valuable intermediate in various chemical transformations.

The compound's molecular structure, featuring a benzene ring substituted with 3-ethoxy and 4-methoxy groups, enhances its interaction with biological targets. This structural motif is commonly found in natural products and pharmaceuticals, suggesting a possible role in modulating biological pathways. The N-methylhydroxylamine moiety further contributes to its versatility, enabling participation in nucleophilic substitution reactions and serving as a precursor for more complex molecules.

In recent years, the demand for innovative intermediates in drug discovery has led to increased research into compounds like N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine. Its unique properties make it a promising candidate for synthesizing novel therapeutic agents targeting various diseases. For instance, studies have explored its potential in developing kinase inhibitors, where the hydroxylamine group can act as a key pharmacophore for binding to active sites. Additionally, its ability to undergo facile functionalization allows chemists to tailor its properties for specific applications.

The synthesis of N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps often include nucleophilic aromatic substitution followed by alkylation and hydroxylamine introduction. These synthetic routes leverage the reactivity of the phenolic hydroxyl group and the electrophilic nature of the methyl group, enabling efficient construction of the target molecule. The optimization of these synthetic pathways is crucial for large-scale production and cost-effective application in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine's behavior. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers design more effective derivatives. These simulations have revealed that small modifications to the phenyl ring can significantly alter binding affinity and metabolic stability, guiding the development of next-generation drugs.

The compound's solubility profile is another critical aspect influencing its pharmaceutical relevance. Being soluble in both polar and non-polar solvents makes it adaptable for various formulation strategies. This characteristic is particularly advantageous in drug delivery systems where compatibility with different solvents is essential for achieving optimal bioavailability. Researchers have investigated its incorporation into liposomes and nanoparticles, demonstrating its potential as a cargo molecule for targeted therapies.

Evaluation of N-(3-ethoxy)methyl-N-methylhydroxylamine derivatives has shown promising results in preclinical studies. These studies focus on assessing toxicity, pharmacokinetics, and efficacy across different disease models. The compound's ability to cross cell membranes and interact with intracellular targets has been particularly noted in cancer research. By modulating specific signaling pathways, it may offer a novel approach to treating resistant forms of tumors.

The role of N-(4-methoxyphenyl)methyl-N-methylhydroxylamine in medicinal chemistry extends beyond simple intermediates. Its structural features allow it to serve as a scaffold for generating libraries of compounds with diverse biological activities. High-throughput screening (HTS) campaigns have been conducted using such libraries to identify hits with therapeutic potential. This approach has led to the discovery of several lead compounds that are now undergoing further optimization.

The environmental impact of synthesizing and using N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine is also a consideration in modern research practices. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts. Such efforts align with global initiatives to promote eco-friendly pharmaceutical manufacturing.

In conclusion, N-(3-ethoxy-4-methoxyphenyl)methyl-N-methylhydroxylamine (CAS No. 2228338-42-7) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications. Ongoing research continues to uncover new uses for this compound, reinforcing its importance as a building block for innovative drug development. As scientific understanding progresses, it is likely that this molecule will play an increasingly pivotal role in addressing unmet medical needs.